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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139

Introduction

Trans-4-octene is an acyclic olefin used as a specialty chemical and intermediate in
pharmaceutical research and organic synthesis.[1][2] Its utility necessitates efficient and
scalable methods for its production and purification. The primary challenges in manufacturing
trans-4-octene on a large scale are achieving high stereoselectivity in the synthesis to favor
the trans isomer and the subsequent purification to remove other structural and geometric
isomers, which often possess very similar physical properties. This document provides detailed
protocols for the synthesis and purification of trans-4-octene suitable for researchers,
scientists, and professionals in drug development.

Physicochemical Properties

A summary of the key physical and chemical properties of trans-4-octene is presented below.
This data is crucial for handling, storage, and purification processes.
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Property Value References
CAS Number 14850-23-8 [11[2][3][4]
Molecular Formula CsHase [2][3]
Molecular Weight 112.21 g/mol [2][4]
Appearance Colorless Liquid [3]

Boiling Point 122-123 °C [1]1(2][4]
Density 0.715 g/mL at 25 °C [11[4]

Refractive Index (n20/D)

1.412

[1]14]

Solubility

Sparingly soluble in water
(20.7 mg/L).

[1]2]

Flash Point

21 °C (69.8 °F) - closed cup

[4]

Hazard Class

Flammable Liquid, Aspiration

Hazard

[4]

Synthesis of trans-4-Octene

The synthesis of trans-4-octene with high stereoselectivity is critical. Acommon and reliable

laboratory-scale method that can be adapted for larger scales is the dissolving metal reduction

of an internal alkyne. An alternative industrial approach is olefin metathesis.

Method 1: Sodium-Ammonia Reduction of 4-Octyne

This is a classic and highly stereoselective method for preparing trans-alkenes. The process

involves two main stages: the synthesis of the alkyne precursor (4-octyne) from a terminal

alkyne, followed by its reduction.[5][6][7]

Logical Workflow for Synthesis of trans-4-Octene
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Synthesis Pathway

( Start: 1-Pentyne )

Reactant

Step 1: Deprotonation
Reagent: NaNHz2 in liquid NH3

Intermediate:
Sodium Pentynide

Step 2: Alkylation
Reagent: 1-Bromopropane

Intermediate:
Crude 4-Octyne

Step 3: Reduction
Reagent: Na in liquid NH3

Product:
Crude trans-4-Octene
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Purification Pathway

Crude Product from Synthesis
(trans-4-octene + isomers + solvent)

Step 1: Simple Distillation
(Solvent Removal)

@trated Crude @

Step 2: Fractional Distillation

(High-Efficiency Column)

Collect Fractions

Step 3: Purity Analysis
(GC-MS, NMR)

Megts Spec Out of Spec

Pure trans-4-Octene
(>98%)

Impure Fractions

(Recycle or Dispose)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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